Cas no 1380047-44-8 (2-amino-1-3-(dimethylamino)phenylethan-1-one)

• Product Name: 2-amino-1-3-(dimethylamino)phenylethan-1-one
• CAS No: 1380047-44-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6232510
• PubChem ID: 20209838
• Update Time: 2025-06-08

2-amino-1-3-(dimethylamino)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(dimethylamino)phenylethan-1-one
• 1380047-44-8
• EN300-1867666
• 2-amino-1-[3-(dimethylamino)phenyl]ethan-1-one
• SCHEMBL338575

• Inchi： 1S/C10H14N2O/c1-12(2)9-5-3-4-8(6-9)10(13)7-11/h3-6H,7,11H2,1-2H3
• InChI Key： AZGWGNROVVMUQL-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-amino-1-3-(dimethylamino)phenylethan-1-one

2-Amino-1-(3-Dimethylaminophenyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 1380047-44-8, commonly referred to as 2-amino-1-(3-dimethylaminophenyl)ethan-1-one, is a fascinating molecule with significant potential in various fields of research and application. This compound, characterized by its unique structure and functional groups, has garnered attention due to its role in biochemical processes and its potential as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers in pharmacology, materials science, and organic chemistry.

The molecular structure of 2-amino-1-(3-dimethylaminophenyl)ethan-1-one is defined by the presence of an amino group (-NH2) and a dimethylamino-substituted phenyl ring. These functional groups contribute to its reactivity and ability to participate in various chemical transformations. The dimethylamino group, in particular, imparts basicity and can influence the molecule's interaction with biological systems. Recent research has explored the role of such substituents in modulating the pharmacokinetic properties of drugs, suggesting that this compound could serve as a valuable intermediate in drug design.

One of the most notable aspects of 2-amino-1-(3-dimethylaminophenyl)ethan-1-one is its versatility in synthetic chemistry. It can act as a building block for constructing more complex molecules, including those with therapeutic potential. For instance, studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are often associated with significant biological activity. The ability to form such structures underscores the importance of this compound in advancing medicinal chemistry.

Moreover, the compound's unique electronic properties make it an interesting candidate for applications in materials science. Its conjugated system and ability to undergo redox reactions suggest potential uses in organic electronics or as a component in advanced materials. Emerging research has explored similar compounds for their role in energy storage devices and optoelectronic applications, further highlighting the breadth of possibilities associated with 2-amino-1-(3-dimethylaminophenyl)ethan-1-one.

In terms of biological activity, recent studies have investigated the effects of 2-amino-1-(3-dimethylaminophenyl)ethan-1-one on cellular processes. Preliminary findings suggest that it may exhibit modulatory effects on enzyme activity and cellular signaling pathways, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its mechanism of action and potential toxicity profiles.

The synthesis of 2-amino-1-(3-dimethylaminophenyl)ethan-1-one involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for experimental use. The development of scalable synthetic routes has also facilitated its use in larger-scale applications.

In conclusion, 2-amino-1-(3-dimethylaminophenyl)ethan-1-one stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in contemporary chemical research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.